Cas no 1179360-44-1 (1,6-Naphthyridine-2-carboximidamide hydrochloride)

• Product Name: 1,6-Naphthyridine-2-carboximidamide hydrochloride
• CAS No: 1179360-44-1
• MF: C₉H₉ClN₄
• MW: 208.64755988121
• CID: 1030852
• Update Time: 2025-08-05

1,6-Naphthyridine-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine-2-carboximidamide hydrochloride
• 1,6-phthyridine-2-carboximidamide hydrochloride
• AK133500
• 1,6-naphthyridine-2-carboximidamide HCl
• ST2403020
• AX8255051
• 1,6-naphthyridine-2-carboximidamide;hydrochloride
• 1,6-Naphthyridine-2-carboximidamide--hydrogen chloride (1/1)

• Inchi： 1S/C9H8N4.ClH/c10-9(11)8-2-1-6-5-12-4-3-7(6)13-8;/h1-5H,(H3,10,11);1H
• InChI Key： BXXXFOITPZXWFP-UHFFFAOYSA-N
• SMILES： Cl.N1C(C(=N)N)=CC=C2C=NC=CC=12

Computed Properties

• Exact Mass: 208.05200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Topological Polar Surface Area: 75.6

Experimental Properties

• PSA: 75.65000
• LogP: 2.51590

1,6-Naphthyridine-2-carboximidamide hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 1,6-Naphthyridine-2-carboximidamide hydrochloride

1,6-Naphthyridine-2-carboximidamide Hydrochloride: A Comprehensive Overview

The compound 1,6-Naphthyridine-2-carboximidamide hydrochloride (CAS No. 1179360-44-1) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of naphthyridines, which are heterocyclic aromatic compounds with a six-membered ring fused to a five-membered ring containing nitrogen atoms. The presence of the carboximidamide group introduces unique chemical properties, making this compound a subject of interest in both academic and industrial research.

Naphthyridines have been extensively studied due to their versatile chemical reactivity and structural diversity. The naphthyridine core in this compound serves as a platform for further functionalization, enabling the creation of derivatives with tailored properties. Recent studies have highlighted the role of naphthyridines in drug discovery, particularly in the development of anti-cancer agents and anti-inflammatory drugs. The carboximidamide group, on the other hand, enhances the compound's ability to form hydrogen bonds, which is crucial for its interactions with biological targets.

The synthesis of 1,6-Naphthyridine-2-carboximidamide hydrochloride involves a multi-step process that typically begins with the preparation of the naphthyridine skeleton. This is followed by the introduction of the carboximidamide group through various coupling reactions. The hydrochloride salt form is often preferred for its stability and solubility properties, making it suitable for use in pharmaceutical formulations and analytical studies.

One of the most promising applications of this compound lies in its potential as a biological inhibitor. Recent research has demonstrated that naphthyridine derivatives can effectively inhibit key enzymes involved in cellular signaling pathways, such as kinases and proteases. This makes them valuable candidates for drug development targeting diseases like cancer, neurodegenerative disorders, and inflammatory conditions.

In addition to its biological applications, 1,6-Naphthyridine-2-carboximidamide hydrochloride has shown potential in the field of materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics, where it could serve as a building block for semiconducting materials or light-emitting diodes (LEDs). The compound's ability to form stable complexes with metal ions also opens avenues for its use in catalysis and sensing technologies.

From a chemical standpoint, the compound exhibits interesting reactivity patterns that make it a valuable tool in organic synthesis. Its ability to undergo nucleophilic substitution and condensation reactions has been leveraged in the construction of complex molecular architectures. Recent advancements in asymmetric synthesis have further expanded its utility by enabling the preparation of enantiomerically pure derivatives.

The safety and toxicity profile of 1,6-Naphthyridine-2-carboximidamide hydrochloride are critical considerations for its practical applications. Preliminary studies indicate that the compound exhibits moderate cytotoxicity against cancer cell lines, suggesting its potential as an anti-cancer agent. However, further research is required to fully understand its pharmacokinetics and toxicity mechanisms.

In conclusion, 1,6-Naphthyridine-2-carboximidamide hydrochloride (CAS No. 1179360-44-1) is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and biological applications, position it as a key player in future scientific discoveries.